α-Amylase Inhibition vs. Abscisic Acid
Gibbestatin B demonstrates dose-dependent inhibition of GA-induced α-amylase expression in de-embryonated cereal seeds, with species-specific potency. In barley, the IC50 is 125 μM, while in rice, the IC50 is 70 μM, indicating a ~1.8-fold higher potency in rice [1]. This provides a quantitative benchmark for researchers studying monocot GA signaling. The co-isolated analog Gibbestatin C shows no inhibitory effect on α-amylase even at 200 ppm, highlighting the critical structural requirements for activity [2].
| Evidence Dimension | Inhibition of GA-induced α-amylase expression |
|---|---|
| Target Compound Data | IC50 = 125 μM (barley); IC50 = 70 μM (rice) |
| Comparator Or Baseline | Gibbestatin C: No inhibition at 200 ppm |
| Quantified Difference | Gibbestatin B active at low micromolar range; Gibbestatin C completely inactive. |
| Conditions | De-embryonated barley and rice seeds; α-amylase activity assay |
Why This Matters
Species-specific IC50 values guide experimental design for monocot model selection, while structural analog inactivity confirms target specificity.
- [1] Hayashi K, Inoguchi M, Kondo H, Nozaki H. Gibbestatin B inhibits the GA-induced expression of α-amylase expression in cereal seeds. Phytochemistry. 2000 Sep;55(1):1-9. doi: 10.1016/s0031-9422(00)00204-1. View Source
- [2] Creative Biogene. Gibbestatin C Product Page. [Online]. Available: https://microbiosci.creative-biogene.com/gibbestatin-c-item-mbsc-1928-34847.html (accessed 2026-04-18). View Source
